Cas no 1361887-17-3 (3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1361887-17-3
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932578
• Update Time: 2025-05-19

3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)4-2-16-6(9(12,13)14)3(1-15)5(4)8(17)18/h2,7H,1,15H2,(H,17,18)
• InChI Key： DWNQMYOQWNJHHR-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=O)O)C(C(F)F)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1361887-17-3)

The compound 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1361887-17-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity. The 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid stands out due to its versatile reactivity, which allows for further functionalization. This compound is often explored in the context of medicinal chemistry and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include halogenation, nucleophilic substitution, and carboxylation, often requiring careful optimization to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve efficiency.

The pharmacokinetic properties of this compound are another area of intense investigation. Its fluorine-rich structure contributes to improved membrane permeability and resistance to oxidative degradation, making it a promising candidate for central nervous system (CNS) therapeutics. Additionally, its carboxylic acid moiety enables facile conjugation with other pharmacophores, expanding its utility in prodrug design.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. The compound's CAS No. 1361887-17-3 is often referenced in patent literature, highlighting its commercial potential. Companies specializing in custom synthesis and contract research frequently list this molecule in their portfolios, catering to the growing demand for high-value intermediates.

Environmental and regulatory aspects also play a role in its adoption. The difluoromethyl and trifluoromethyl groups are known for their low environmental persistence, aligning with global initiatives to reduce bioaccumulative substances. This makes the compound a preferred choice for green chemistry applications, further boosting its market appeal.

In summary, 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1361887-17-3) represents a cutting-edge solution for modern chemical challenges. Its multifaceted applications, coupled with its alignment with sustainability goals, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic agents and agrochemical innovations.